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Compound of Interest

Compound Name: Linalool - d6

Cat. No.: B1165040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Linalool-d6, a deuterated form of the naturally occurring terpene alcohol, linalool. This stable

isotope-labeled compound serves as an invaluable tool in various research applications,

particularly as an internal standard for quantitative analysis by mass spectrometry. This guide

details available commercial sources, their specifications, and typical experimental workflows.

Commercial Supplier Overview
The selection of a suitable commercial supplier for Linalool-d6 is critical to ensure the accuracy

and reliability of experimental results. Key considerations include purity, isotopic enrichment,

availability, and cost. Below is a summary of identified commercial suppliers for deuterated

linalool. Please note that while the request specified Linalool-d6, the market availability of

deuterated linalool isotopes can vary, with Linalool-d3 and Linalool-d5 also being commercially

available.
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Supplier
Product
Name

Catalog
Number

Purity
Isotopic
Enrichment

Availability

MedChemEx

press
Linalool-d6 HY-N0368S Not specified Not specified

In stock (1

mg, 5 mg)

Cayman

Chemical

(±)-Linalool-

d3
21576 ≥98%

≥99%

deuterated

forms (d1-d3)

In stock (1

mg, 5 mg)

LGC

Standards
Linalool-D5

TRC-

L465952
Not specified Not specified

In stock (25

mg)

Note: Pricing for these products is often available upon quotation from the respective suppliers.

It is recommended to contact them directly for the most up-to-date information.

Logical Workflow for Supplier Selection
Choosing the right supplier involves a systematic process to ensure the purchased material

meets the specific requirements of the intended research.

Define Research Needs
(Purity, Isotopic Enrichment, Quantity)

Identify Potential Suppliers
(Online Databases, Literature) Request Quotations & Lead Times Evaluate Supplier Specifications

(CoA, Technical Data Sheets) Compare Pricing & Availability Select Optimal Supplier Place Order

Click to download full resolution via product page

Caption: A logical workflow for selecting a commercial supplier of Linalool-d6.

Experimental Protocol: Quantification of Linalool in
a Biological Matrix using Linalool-d6 as an Internal
Standard by GC-MS
This section outlines a typical experimental protocol for the quantification of linalool in a sample

matrix (e.g., plasma, tissue homogenate) using gas chromatography-mass spectrometry (GC-

MS) with Linalool-d6 as an internal standard. The use of a deuterated internal standard is

crucial for correcting for variations in sample preparation and instrument response.
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Materials and Reagents
Linalool analytical standard

Linalool-d6 (from a selected commercial supplier)

Organic solvent for extraction (e.g., hexane, ethyl acetate)

Sample matrix (e.g., plasma, cell lysate)

Sodium sulfate (anhydrous)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Sample Preparation
Spiking: To each sample, add a known amount of Linalool-d6 solution in a suitable solvent.

The concentration of the internal standard should be comparable to the expected

concentration of the analyte (linalool).

Extraction: Perform a liquid-liquid extraction by adding an appropriate organic solvent to the

sample. Vortex vigorously to ensure thorough mixing.

Phase Separation: Centrifuge the samples to separate the organic and aqueous phases.

Drying: Carefully transfer the organic layer to a clean tube and dry it over anhydrous sodium

sulfate to remove any residual water.

Concentration: Evaporate the solvent under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a small, known volume of a suitable solvent

for GC-MS analysis.

GC-MS Analysis
Injection: Inject an aliquot of the reconstituted sample into the GC-MS system.

Chromatographic Separation: Separate the analytes on a capillary column using an

appropriate temperature program.
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Mass Spectrometric Detection: Operate the mass spectrometer in selected ion monitoring

(SIM) mode to monitor characteristic ions for both linalool and Linalool-d6.

Linalool: Monitor characteristic ions (e.g., m/z 71, 93, 121).

Linalool-d6: Monitor the corresponding shifted ions (e.g., m/z 77, 99, 127). The exact m/z

values will depend on the specific deuteration pattern of the internal standard used.

Data Analysis: Integrate the peak areas for the selected ions of both linalool and Linalool-d6.

Calculate the ratio of the peak area of linalool to the peak area of Linalool-d6.

Quantification: Generate a calibration curve by analyzing a series of calibration standards

containing known concentrations of linalool and a fixed concentration of Linalool-d6. Plot the

peak area ratio against the concentration of linalool. Determine the concentration of linalool

in the unknown samples by interpolating their peak area ratios on the calibration curve.

Experimental Workflow Diagram
The following diagram illustrates the key steps in a typical quantitative analysis experiment

using Linalool-d6.

Caption: A typical experimental workflow for the quantification of linalool using Linalool-d6.

This technical guide provides a foundational understanding of the commercial landscape and

practical application of Linalool-d6 for research purposes. Researchers are encouraged to

consult the technical documentation provided by their chosen supplier for specific details on the

handling, storage, and use of their products.

To cite this document: BenchChem. [A Technical Guide to Commercial Linalool-d6 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165040#commercial-suppliers-of-linalool-d6-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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